![molecular formula C19H19N3O2S B3863129 1-(1H-indol-3-yl)-N,N-dimethyl-2(1H)-isoquinolinesulfonamide](/img/structure/B3863129.png)
1-(1H-indol-3-yl)-N,N-dimethyl-2(1H)-isoquinolinesulfonamide
Overview
Description
1-(1H-indol-3-yl)-N,N-dimethyl-2(1H)-isoquinolinesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is also known as GSK-J4, which is a potent inhibitor of the histone demethylase JMJD3. This compound has gained attention in the scientific community due to its potential applications in cancer research, immunology, and epigenetics.
Mechanism of Action
The mechanism of action of 1-(1H-indol-3-yl)-N,N-dimethyl-2(1H)-isoquinolinesulfonamide involves the inhibition of the histone demethylase JMJD3. This enzyme is responsible for removing methyl groups from histone proteins, which can lead to changes in gene expression. By inhibiting JMJD3, this compound can alter the epigenetic landscape of cancer cells and induce cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit tumor growth and metastasis. Additionally, it has been shown to modulate the immune response by regulating the production of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(1H-indol-3-yl)-N,N-dimethyl-2(1H)-isoquinolinesulfonamide in lab experiments include its potency and specificity for JMJD3. It is also readily available and can be synthesized using relatively simple methods. However, one limitation is that it may have off-target effects on other enzymes or proteins, which could complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research involving 1-(1H-indol-3-yl)-N,N-dimethyl-2(1H)-isoquinolinesulfonamide. One area of interest is its potential use in combination with other cancer therapies, such as chemotherapy or immunotherapy. Another area of research could focus on identifying biomarkers that predict response to this compound treatment. Additionally, further studies could investigate the role of JMJD3 in other disease states, such as autoimmune disorders or neurodegenerative diseases.
Scientific Research Applications
1-(1H-indol-3-yl)-N,N-dimethyl-2(1H)-isoquinolinesulfonamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo by targeting the histone demethylase JMJD3. This enzyme plays a critical role in the epigenetic regulation of gene expression, and its overexpression has been linked to various types of cancer.
properties
IUPAC Name |
1-(1H-indol-3-yl)-N,N-dimethyl-1H-isoquinoline-2-sulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2S/c1-21(2)25(23,24)22-12-11-14-7-3-4-8-15(14)19(22)17-13-20-18-10-6-5-9-16(17)18/h3-13,19-20H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYHHVHCRWUCVOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1C=CC2=CC=CC=C2C1C3=CNC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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